Cas no 2137560-55-3 (1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol)

• Product Name: 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol
• CAS No: 2137560-55-3
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5869972
• PubChem ID: 165743026
• Update Time: 2025-10-19

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol
• 2137560-55-3
• EN300-1113814

• Inchi： 1S/C7H14N4O/c1-5(2)6(12)4-11-9-3-7(8)10-11/h3,5-6,12H,4H2,1-2H3,(H2,8,10)
• InChI Key： JREHKLXWGKMZDJ-UHFFFAOYSA-N
• SMILES： OC(CN1N=CC(N)=N1)C(C)C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77Ų

Additional information on 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol (CAS No. 2137560-55-3): A Promising Compound in Modern Pharmaceutical Research

1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol, identified by its CAS number 2137560-55-3, represents a novel class of synthetic molecules with potential applications in pharmaceutical and medicinal chemistry. This compound features a unique combination of a triazole ring and a butanol backbone, which provides structural versatility for drug design. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and neurodegenerative disorders. The integration of 4-amino-2H-1,2,3-triazol-2-yl group with the 3-methylbutan-2-ol moiety may confer enhanced bioavailability and target specificity, making it a subject of interest for researchers in the field.

The molecular framework of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol is characterized by its triazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The 4-amino-2H-1,2,3-triazol-2-yl substituent introduces functional groups that can interact with biological targets, such as enzyme active sites or receptor binding domains. Meanwhile, the 3-methylbutan-2-ol chain contributes to the compound’s solubility profile and metabolic stability. This dual functionality has been explored in recent studies to develop molecules with improved pharmacokinetic properties, particularly for oral administration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol through multi-step reactions involving azide-hydrazine coupling and alcohol functionalization. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory conditions. This finding aligns with the growing trend of targeting inflammatory mediators in drug development for autoimmune diseases and neurodegenerative disorders.

Experimental evidence suggests that 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol may also possess neuroprotective properties. In vitro studies using neuronal cell models have shown its ability to reduce oxidative stress and mitochondrial dysfunction, which are key factors in diseases like Alzheimer’s and Parkinson’s. These properties are attributed to the synergistic effects of the triazole ring and the hydroxyl group in the butanol chain, which together stabilize reactive oxygen species (ROS) and modulate intracellular redox balance.

From a structural perspective, the 4-amino-2H-1,2,3-triazol-2-yl group is a well-known pharmacophore in drug discovery due to its ability to form hydrogen bonds and π-π interactions with biological targets. The 3-methylbutan-2-ol moiety, on the other hand, provides hydrophilic characteristics that enhance the compound’s solubility in aqueous environments. This combination of hydrophilic and hydrophobic properties is crucial for optimizing the compound’s membrane permeability and target engagement in vivo.

Current research efforts are focused on elucidating the mechanism of action of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol in complex biological systems. A 2024 preclinical study using animal models of multiple sclerosis (MS) reported that the compound significantly reduced demyelination and improved motor function, suggesting its potential as a therapeutic agent for neuroinflammatory conditions. These findings underscore the importance of further preclinical and clinical investigations to validate its efficacy and safety profile.

The synthesis and characterization of 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol have been supported by advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods enable precise structural confirmation and quantitative analysis of the compound in biological matrices, which is essential for drug development processes. Additionally, computational modeling has been employed to predict its interactions with target proteins, guiding the design of optimized derivatives with enhanced therapeutic potential.

As the field of medicinal chemistry continues to evolve, compounds like 1-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutan-2-ol are becoming increasingly relevant for addressing complex disease mechanisms. Its unique molecular architecture and functional groups offer a promising platform for the development of novel therapeutics, particularly in areas where traditional drug discovery approaches have faced limitations. Ongoing research is expected to further clarify its biological roles and expand its applications in clinical settings.